Cas no 13005-09-9 (Dehydrocorydaline nitrate)

• Product Name: Dehydrocorydaline nitrate
• CAS No: 13005-09-9
• Molecular Formula: C₂₂H₂₄NO₄+^.NO₃-
• Molecular Weight: 428.43516
• CID: 48967
• PubChem ID: 92043243

Dehydrocorydaline nitrate Properties

Names and Identifiers

• Dehydrocorydaline nitrate
• 5,6-Dihydro-2,3,9,10-tetramethoxy-13-methyldibenzo[a,g]quinolizinium nitrate
• CS-0032495
• E87160
• 6H-Dibenzo[a,g]quinolizinium, 5-hydro-2,3,9,10-tetramethoxy-13-methyl-, nitrate (1:1)
• DA-72636
• 1ST157169
• 13005-09-9
• AC-34655
• 2,3,9,10-tetramethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium;nitrate
• AKOS037515277
• MS-27578
• HY-N4238
• CZZFYGAXGATDNG-UHFFFAOYSA-N
• Dehydrocorydaline (nitrate)
• 13-Methylpalmatine nitrate

• InChIKey： CZZFYGAXGATDNG-UHFFFAOYSA-N
• Inchi： 1S/C22H24NO4.NO3/c1-13-15-6-7-18(24-2)22(27-5)17(15)12-23-9-8-14-10-19(25-3)20(26-4)11-16(14)21(13)23;2-1(3)4/h6-7,10-12H,8-9H2,1-5H3;/q+1;-1
• SMILES： CC1C2=[N+](C=C3C(OC)=C(OC)C=CC=13)CCC1C2=CC(OC)=C(OC)C=1.[N+](=O)([O-])[O-]

Computed Properties

• Exact Mass: 428.158351g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 428.158351g/mol
• Monoisotopic Mass: 428.158351g/mol
• Topological Polar Surface Area: 104Ų
• Heavy Atom Count: 31
• Complexity: 522
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Molecular Weight: 428.4

Experimental Properties

• LogP: 3.97730
• PSA: 109.68000
• Melting Point: approximate 240℃ (dec.)
• Color/Form: Powder